490-83-5

Dehydroascorbic acid

In Stock

• CAS RN:
• 490-83-5

• Formula:
• C6H6O6

• InChI:
• InChI=1S/C6H6O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-8H,1H2/t2-,5+/m0/s1

• InChIKey:
• SBJKKFFYIZUCET-JLAZNSOCSA-N

• Dehydroascorbic acid is an oxidized form of ascorbic acid. It is obtained through the diet or formed via oxidation of ascorbic acid in the gut and can also be reduced back to ascorbic acid in various cell types. Dehydroascorbic acid (0.5 and 1 mM) inhibits hydrogen peroxide-induced cell death in murine astrocytes by approximately 74 and 83%, respectively. It also increases glutathione peroxidase (GPX) and glutathione reductase activity and inhibits production of reactive oxygen species (ROS) in hydrogen peroxide-treated astrocytes when used at a concentration of 1 mM. Dehydroascorbic acid (40 and 250 mg/kg) increases cerebral blood flow and reduces infarct volume and mortality in a mouse model of cerebral ischemia-reperfusion injury induced by transient middle cerebral artery occlusion (MCAO) when administered prior to ischemia. It also reduces infarct volume in a permanent M...

2,2-dimethylpropyl (2S)-2-[[[(2R,3R,4R,5R)-5-(2-amino-6-methoxy-purin-9-yl)-3,4-dihydroxy-4-methyl-tetrahydrofuran-2-yl]methoxy-(1-naphthyloxy)phosphoryl]amino]propanoate

In Stock

• CAS RN:
• 1234490-83-5

• Formula:
• C30H39N6O9P

• InChI:
• InChI=1S/C30H39N6O9P/c1-17(26(38)42-15-29(2,3)4)35-46(40,45-20-13-9-11-18-10-7-8-12-19(18)20)43-14-21-23(37)30(5,39)27(44-21)36-16-32-22-24(36)33-28(31)34-25(22)41-6/h7-13,16-17,21,23,27,37,39H,14-15H2,1-6H3,(H,35,40)(H2,31,33,34)/t17-,21+,23+,27+,30+,46?/m0/s1

• InChIKey:
• YFXGICNMLCGLHJ-RSKRLRQZSA-N

• INX 08189, also known as BMS 986094, is an RNA-directed RNA polymerase (NS5B) inhibitor potentially for the treatment of HCV infection.